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Compound of Interest

Compound Name: 4-Methyl-1-pentene

Cat. No.: B008377 Get Quote

This technical guide provides an in-depth overview of the key physical properties of 4-Methyl-
1-pentene, specifically its boiling point and density. This document is intended for researchers,

scientists, and professionals in drug development who require precise and reliable data for

their work. The guide includes summarized data, detailed experimental protocols for the

determination of these properties, and a workflow diagram for logical clarity.

Core Physical Properties
4-Methyl-1-pentene is a colorless liquid hydrocarbon.[1] Its fundamental physical

characteristics, boiling point and density, are crucial for a variety of applications, from chemical

synthesis to material science.

Data Presentation
The following tables summarize the boiling point and density of 4-Methyl-1-pentene as

reported in scientific literature.
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Physical Property Value Conditions Source

Boiling Point 53-54 °C at 1 atm (760 mmHg) [2]

54 °C Standard State [3][4]

127.4 to 129.2 °F at 760 mmHg [1]

Density 0.665 g/mL at 25 °C [2][5]

665 mg/cm³ Standard State [3]

0.665 - [1]

665 kg/m ³ - [5]

Standard State is defined as 25 °C (77 °F) and 100 kPa.[3]

Experimental Protocols
Accurate determination of physical properties is paramount for scientific research and

development. The following sections detail standard laboratory protocols for measuring the

boiling point and density of a liquid such as 4-Methyl-1-pentene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] Several methods can be employed for this determination, with the capillary method

being suitable for small sample volumes.

Micro-Boiling Point Determination (Capillary Method)

This method is a convenient and accurate way to determine the boiling point with a small

amount of liquid.[7]

Apparatus:

Small test tube

Capillary tube (sealed at one end)
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Thermometer

Heating apparatus (e.g., oil bath or heating block)[7]

Stirrer (optional, for uniform heating)[7]

Procedure:

A small volume of the liquid sample (e.g., 0.5 mL) is placed into the small test tube.[7]

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is then gently heated.[7] Initially, a stream of bubbles will emerge from the open

end of the capillary tube as the air inside expands and is expelled.[7]

As the temperature approaches the boiling point, the rate of bubbling will increase as the

liquid's vapor enters the capillary tube.[8]

When a rapid and continuous stream of bubbles is observed, the heating is stopped.[7][8]

The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop.[7]

The boiling point is the temperature at which the liquid is drawn up into the capillary tube.[7]

This temperature should be recorded.

Determination of Density
Density is the mass of a substance per unit volume. For a liquid, it can be determined by

measuring the mass of a known volume.

Procedure:

An empty, dry measuring cylinder or pycnometer is placed on an analytical balance, and its

mass is recorded.[9]

A specific volume of the liquid (e.g., 10 mL) is carefully transferred into the measuring

cylinder.[10] It is important to read the volume from the bottom of the meniscus.[10]
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The measuring cylinder containing the liquid is then weighed, and the mass is recorded.[10]

The mass of the liquid is calculated by subtracting the mass of the empty measuring cylinder

from the mass of the cylinder with the liquid.[9]

The density is then calculated using the formula: Density = Mass / Volume.[11]

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 4-Methyl-1-pentene.

Experimental Workflow: Physical Property Determination

Boiling Point Determination Density Determination

Sample Preparation:
Obtain pure 4-Methyl-1-pentene

Apparatus Setup:
Capillary tube in test tube with sample

Mass Measurement 1:
Weigh empty, dry container

Heating:
Gently heat the sample

Observation:
Note temperature of continuous bubble stream

Cooling & Measurement:
Record temperature when liquid enters capillary

Data Analysis & Reporting

Volume Measurement:
Add a known volume of the sample

Mass Measurement 2:
Weigh container with sample

Calculation:
Density = (Mass 2 - Mass 1) / Volume
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b008377?utm_src=pdf-body-img
https://www.benchchem.com/product/b008377?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1-pentene
https://m.chemicalbook.com/ProductChemicalPropertiesCB8854122_EN.htm
https://en.wikipedia.org/wiki/4-Methyl-1-pentene
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-methyl-1-pentene
https://www.nacchemical.com/4-methyl-1-pentene-3384712.html
https://www.nacchemical.com/4-methyl-1-pentene-3384712.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.youtube.com/watch?v=59cN0pkTn6s
https://www.homesciencetools.com/article/liquid-density-project/
https://www.benchchem.com/product/b008377#physical-properties-of-4-methyl-1-pentene-boiling-point-density
https://www.benchchem.com/product/b008377#physical-properties-of-4-methyl-1-pentene-boiling-point-density
https://www.benchchem.com/product/b008377#physical-properties-of-4-methyl-1-pentene-boiling-point-density
https://www.benchchem.com/product/b008377#physical-properties-of-4-methyl-1-pentene-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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